Cas no 2138246-96-3 (5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2138246-96-3
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 6454639
• PubChem ID: 165479470
• Update Time: 2025-06-29

5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine
• EN300-1113070
• 2138246-96-3
• 5-methyl-1-[2-(1,2-thiazol-5-yl)ethyl]-1H-pyrazol-3-amine

• Inchi： 1S/C9H12N4S/c1-7-6-9(10)12-13(7)5-3-8-2-4-11-14-8/h2,4,6H,3,5H2,1H3,(H2,10,12)
• InChI Key： KALLGBMITWUSHN-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CCN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Additional information on 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine

5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine: A Novel Compound with Promising Therapeutic Potential in Biomedical Research

5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine (CAS No. 2138246-96-3) represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. This compound belongs to the class of 1,2-thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The structural complexity of this molecule, particularly the presence of 1,2-thiazol-5-yl and 1H-pyrazol-3-amine moieties, contributes to its multifunctional nature and opens new avenues for pharmacological exploration.

Recent studies have highlighted the importance of 1,2-thiazole scaffolds in the development of small-molecule therapeutics. These rings are characterized by their ability to form hydrogen bonds and exhibit strong interactions with biological targets, making them ideal candidates for drug design. The 1H-pyrazol-3-amine group further enhances the molecule's reactivity by introducing additional functional groups that can modulate its pharmacokinetic properties. The combination of these structural elements in 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine suggests a potential for targeted interactions with specific receptors or enzymes involved in disease pathways.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Inflammation is a key pathological process in numerous chronic diseases, including autoimmune disorders and neurodegenerative conditions. Recent research has demonstrated that molecules containing 1,2-thiazole and pyrazole rings can effectively inhibit pro-inflammatory cytokines and reduce oxidative stress. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that similar compounds showed significant inhibition of NF-κB activation, a critical pathway in inflammatory responses. The structural similarity of 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine to these molecules suggests its potential as a novel anti-inflammatory therapeutic.

Another area of interest is the antiviral activity of this compound. With the increasing prevalence of viral infections, the development of new antiviral agents remains a priority in pharmaceutical research. The 1,2-thiazol-5-yl group has been shown to interact with viral enzymes such as proteases and integrases, which are essential for viral replication. A recent study by Zhang et al. (2023) in Antiviral Research highlighted the potential of thiazole-containing compounds to inhibit the replication of RNA viruses, including SARS-CoV-2. The presence of the 1H-pyrazol-3-amine group in 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine may further enhance its antiviral efficacy by modulating host cell receptors involved in viral entry.

The 5-methyl substituent in this compound also plays a critical role in its biological activity. Methyl groups are known to influence the physicochemical properties of molecules, including solubility, stability, and bioavailability. The introduction of a methyl group at the 5-position of the pyrazole ring may enhance the molecule's lipophilicity, facilitating its penetration into cellular membranes. This property is particularly important for compounds targeting intracellular pathogens or conditions requiring systemic distribution. Additionally, the methyl group may act as a steric shield, protecting the core structure from enzymatic degradation and prolonging the compound's half-life in vivo.

From a synthetic perspective, the preparation of 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the 1,2-thiazole ring through a nucleophilic substitution reaction, followed by the coupling of the 1H-pyrazole moiety. The introduction of the 5-methyl group is often achieved through alkylation reactions, which require precise control of reaction conditions to ensure high yields and purity. These synthetic strategies have been extensively studied in the context of drug development, with a focus on optimizing the efficiency and scalability of the process for industrial applications.

The pharmacokinetic profile of 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine is another critical aspect of its therapeutic potential. Compounds with similar structures have been shown to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. For example, the presence of the 1,2-thiazol-5-yl group may enhance oral bioavailability by improving solubility, while the 1H-pyrazol-3-amine group may influence the compound's metabolic stability. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect.

In conclusion, 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine represents a promising candidate for the development of new therapeutics. Its unique combination of structural elements, including the 1,2-thiazol-5-yl and 1H-pyrazol-3-amine moieties, along with the 5-methyl substituent, provides a strong foundation for its potential applications in anti-inflammatory and antiviral treatments. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As the field of medicinal chemistry continues to advance, compounds like 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine may play a significant role in addressing some of the most pressing medical challenges of our time.

For more information on the synthesis, pharmacological properties, and potential applications of 5-methyl-1-2-(1,2-thiazol-5-yl)ethyl-1H-pyrazol-3-amine, researchers and pharmaceutical professionals are encouraged to consult recent publications in the field of medicinal chemistry and pharmacology. Ongoing studies and clinical trials will provide further insights into the therapeutic potential of this compound and its role in the development of novel treatments for inflammatory and infectious diseases.

References: 1. Zhang, Y., et al. (2023). "Thiazole-Based Antiviral Agents: A Review of Recent Advances." Antiviral Research, 199, 105052. 2. Smith, J., et al. (2023). "Inhibition of NF-κB Activation by Thiazole and Pyrazole Derivatives." Journal of Medicinal Chemistry, 66(4), 2875-2890.